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In the realm of industrial and automotive lubrication, the selection of an appropriate grease is

paramount to ensuring optimal performance and longevity of machinery. Among the myriad of

available options, lithium-based greases have long been a popular choice due to their

versatility and cost-effectiveness. This guide provides a detailed, data-driven comparison of two

prevalent types of lithium greases: simple lithium soap grease and lithium complex grease. This

analysis is intended for researchers, scientists, and professionals involved in material science

and formulation development, offering a clear distinction in their performance characteristics

based on standardized experimental data.

Executive Summary
Simple lithium soap greases, typically based on lithium 12-hydroxystearate, have been a

mainstay in general-purpose applications for decades, offering a good balance of properties.

However, the operational demands of modern machinery, characterized by higher temperatures

and heavier loads, have propelled the adoption of lithium complex greases. These advanced

formulations incorporate a "complexing agent" in addition to the simple lithium soap, which

significantly enhances their thermal and mechanical stability. This guide will demonstrate

through quantitative data that while simple lithium greases are adequate for moderate

conditions, lithium complex greases provide a superior performance margin in more demanding

environments.
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The performance of lubricating greases is evaluated through a series of standardized tests.

The following tables summarize the typical quantitative data for NLGI Grade 2 simple lithium

soap grease and lithium complex grease, based on common ASTM International test methods.

Table 1: Thermal and Mechanical Stability

Performance
Parameter

ASTM Test Method
Simple Lithium
Soap Grease (NLGI
2)

Lithium Complex
Grease (NLGI 2)

Dropping Point D2265 / D566 180°C - 200°C > 260°C

Worked Penetration

(60 strokes)
D217 265 - 295 265 - 295

Roll Stability, %

change
D1831 5 - 15 < 10

Table 2: Resistance and Protective Properties

Performance
Parameter

ASTM Test Method
Simple Lithium
Soap Grease (NLGI
2)

Lithium Complex
Grease (NLGI 2)

Water Washout, %

loss @ 79°C
D1264 < 10 < 5

Copper Strip

Corrosion
D4048 1b 1a / 1b

Four-Ball Wear, scar

dia. (mm)
D2266 0.5 - 0.7 < 0.5

Four-Ball EP, Weld

Point (kgf)
D2596 200 - 315 > 400
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Thermal Stability (Dropping Point): The most significant advantage of lithium complex grease is

its superior high-temperature performance, as evidenced by its substantially higher dropping

point of over 260°C compared to the 180°C to 200°C range for simple lithium grease.[1][2] This

makes lithium complex grease the preferred choice for applications involving high operating

temperatures, such as in wheel bearings of vehicles with disc brakes and in many industrial

settings.[3]

Mechanical Stability: Both grease types exhibit good to excellent mechanical stability, meaning

they resist changes in consistency under shearing forces.[1] However, lithium complex greases

often show a slight edge in roll stability tests, indicating better structural integrity during

prolonged mechanical working. This translates to a longer service life and reduced re-

lubrication intervals in demanding applications.

Water Resistance: While both greases offer good resistance to water washout, lithium complex

formulations generally provide enhanced protection in wet environments.[4] The complex soap

structure has a lower solubility in water, leading to a lower percentage of grease being washed

away in the ASTM D1264 test.[1]

Extreme Pressure (EP) and Anti-Wear Properties: Lithium complex greases are often

formulated with extreme pressure (EP) and anti-wear additives, making them suitable for

heavy-duty applications.[5] The data from the Four-Ball EP and Wear tests indicates that

lithium complex greases can withstand higher loads and provide better protection against wear

than their simple lithium counterparts.

Experimental Protocols
To ensure a clear understanding of the data presented, the methodologies for the key

experiments cited are detailed below.

ASTM D2265: Dropping Point of Lubricating Grease Over a Wide Temperature Range This test

method determines the temperature at which a grease becomes fluid enough to drip. A small

sample of grease is placed in a cup with a small orifice at the bottom. The cup is then heated at

a controlled rate in an aluminum block heater. The dropping point is the temperature at which

the first drop of material falls from the cup.[6]
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ASTM D217: Cone Penetration of Lubricating Grease This test measures the consistency of a

grease. A standardized cone is allowed to drop into a grease sample for five seconds under its

own weight at a standard temperature. The depth of penetration, measured in tenths of a

millimeter, indicates the hardness of the grease. "Worked penetration" is measured after the

grease has been subjected to 60 double strokes in a grease worker, which simulates the effect

of mechanical working in an application.

ASTM D1264: Determining the Water Washout Characteristics of Lubricating Greases This

method evaluates the ability of a grease to resist being washed away by water. A pre-weighed

amount of grease is packed into a ball bearing which is then placed in a housing and rotated at

600 RPM. A jet of water at a specified temperature (e.g., 79°C) is directed at the bearing

housing for one hour. The amount of grease washed out is determined by weighing the bearing

after the test.[7]

ASTM D4048: Detection of Copper Corrosion from Lubricating Grease This test assesses the

corrosiveness of a grease towards copper. A polished copper strip is immersed in the grease

sample and heated in an oven at a specified temperature (e.g., 100°C) for a set period (e.g., 24

hours). After heating, the strip is cleaned and its appearance is compared to a standard chart to

determine the level of corrosion, with a "1a" rating indicating the least corrosion.[2]

Visualization of Concepts
To further clarify the relationships and processes discussed, the following diagrams are

provided.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.saengvithscience.co.th/17987368/determining-the-resistance-to-water-washout-of-lubricating-greases
http://sinolubesg.sinopec.com/sinolubesg/Resource/pdf/Lithium%20Complex%20Grease.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simple Lithium Grease

Lithium Complex Grease

Base Oil

Thickener

Additives (EP, Anti-wear, etc.)

Simple Lithium Soap
(e.g., Lithium 12-Hydroxystearate) Complex Lithium Soap

Complexing Agent
(e.g., Dicarboxylic Acid)

Simple Lithium Soap

Click to download full resolution via product page

Caption: Composition of Simple vs. Complex Lithium Greases.
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Caption: ASTM D2265 Dropping Point Test Workflow.

Conclusion
The selection between simple lithium soap grease and lithium complex grease should be

dictated by the specific demands of the application. For general-purpose lubrication under

moderate temperature and load conditions, simple lithium soap grease offers a reliable and

economical solution. However, for applications characterized by high temperatures, heavy

loads, and exposure to water, the superior performance characteristics of lithium complex

grease, as demonstrated by the presented experimental data, make it the more robust and

ultimately more cost-effective choice. Its enhanced thermal stability, mechanical robustness,

and water resistance contribute to extended component life and reduced maintenance

requirements. Therefore, for professionals in research and development, understanding these

key differences is crucial for formulating and recommending the optimal lubrication solution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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